Laccaridione B

• CAS RN: 320369-81-1
• Molecular Formula: C23H26O6
• Molecular Weight: 398.4 g/mol
• IUPAC Name: 1-ethoxy-10-hydroxy-7-methoxy-3-[(E)-4-methylhex-2-en-2-yl]-1H-benzo[g]isochromene-8,9-dione
• InChI: InChI=1S/C23H26O6/c1-6-12(3)8-13(4)16-10-15-9-14-11-17(27-5)20(24)22(26)18(14)21(25)19(15)23(29-16)28-7-2/h8-12,23,25H,6-7H2,1-5H3/b13-8+
• InChI Key: UMMLLCGZZRNVRG-MDWZMJQESA-N
• Isomeric SMILES: CCC(C)/C=C(\C)/C1=CC2=C(C(O1)OCC)C(=C3C(=C2)C=C(C(=O)C3=O)OC)O
• SMILES: CCC(C)C=C(C)C1=CC2=C(C(O1)OCC)C(=C3C(=C2)C=C(C(=O)C3=O)OC)O
• synonyms: laccaridione B

Description

Laccaridione B is an organic heterotricyclic compound that is 1H-benzo[g]isochromene-8,9-dione substituted by an ethoxy group at position 1, hydroxy group at position 10, a methoxy group at position 7 and a 4-methylhex-2-en-2-yl group at position 3. Isolated from the stem of the fruiting bodies of the basidiomycete strain Laccaria amethystea, it exhibits inhibitory activity against proteases. It has a role as a metabolite and a protease inhibitor. It is a member of isochromenes, an organic heterotricyclic compound, a member of phenols, a member of orthoquinones, a cyclic acetal and an enol ether.

Scientific Research Applications

Anticancer Potential

• Cancer Cell Line Activity : Laccaridione B has shown effectiveness against cancer cell lines, particularly melanoma and breast cancer. A study found that it exhibited significant activity against these cell lines, indicating its potential as an anticancer agent (Almeida et al., 2019).

Antifungal and Antimicrobial Properties

• Inhibition of Fungal Adhesion : Research has demonstrated that this compound can inhibit the adhesion of Candida albicans to epithelial and endothelial cells. This effect was not due to direct interaction with secreted aspartic proteases, suggesting its potential as a novel antimycotic drug that targets virulence factors without killing the yeast (Falkensammer et al., 2008).

Protease Inhibitor

• Inhibition of Various Proteases : this compound has been identified as an inhibitor of several proteases, including trypsin, papain, thermolysin, collagenase, and zinc-protease. This discovery points towards its utility in medical and pharmaceutical applications where protease inhibition is required (Berg et al., 2000).

Biotechnological Applications

• Applications in Nanotechnology : Laccases, including those related to this compound, have been studied for their utility in nanotechnology. These applications range from soil remediation to the manufacture of anti-cancer drugs and ingredients in cosmetics, highlighting their broad utility in biotechnological fields (Couto & Herrera, 2006).